Cas no 1805553-31-4 (Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805553-31-4
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4804226
• Update Time: 2025-08-05

Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F5INO2/c1-18-8(17)6-5(15)4(9(12,13)14)3(2-16-6)7(10)11/h2,7H,1H3
• InChI Key： WPWKEZHHOQAFMM-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805553-31-4)

The compound Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805553-31-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including difluoromethyl, trifluoromethyl, and iodo substituents, this molecule serves as a versatile intermediate for the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and crop protection.

One of the key reasons for the growing interest in Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate is its role in the development of fluorinated compounds, which are widely used in modern medicinal chemistry. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both difluoromethyl and trifluoromethyl groups in this compound makes it particularly valuable for designing next-generation therapeutics targeting diseases such as cancer, infectious diseases, and neurological disorders.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical research. The pyridine core, combined with halogenated substituents, offers unique interactions with biological targets in pests and weeds. As the demand for environmentally friendly and efficient crop protection agents rises, Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate is being investigated as a precursor for novel herbicides and insecticides. Its structural complexity allows for fine-tuning of activity and selectivity, addressing the need for sustainable agricultural solutions.

The synthesis and characterization of CAS No. 1805553-31-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications. Researchers often seek detailed protocols for its preparation, reflecting the compound's importance in synthetic chemistry. Questions like "How to synthesize Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate?" or "What are the optimal conditions for its purification?" are frequently encountered in academic and industrial forums.

Another area of interest is the compound's potential in material science. Fluorinated pyridines are known for their unique electronic properties, making them candidates for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The iodo substituent in CAS No. 1805553-31-4 further expands its utility, as it can participate in cross-coupling reactions to build more complex architectures. This versatility aligns with the current trend of developing multifunctional materials for advanced technologies.

From a commercial perspective, the availability and scalability of Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate are critical considerations. Suppliers and manufacturers are often asked about bulk quantities, pricing, and custom synthesis options. The compound's niche applications mean that it is typically produced in limited batches, driving demand among specialized research groups. Searches related to "Where to buy CAS No. 1805553-31-4?" or "Technical data sheet for Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate" are common among procurement professionals.

In summary, Methyl 5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805553-31-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural attributes, combined with the rising demand for fluorinated and halogenated intermediates, position it as a valuable asset in drug discovery, agrochemical development, and material science. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation and industrial advancement.